Cas no 1270398-33-8 (tert-butyl N-{2-amino-2-[4-(difluoromethoxy)phenyl]ethyl}carbamate)

• Product Name: tert-butyl N-{2-amino-2-[4-(difluoromethoxy)phenyl]ethyl}carbamate
• CAS No: 1270398-33-8
• MF: C₁₄H₂₀F₂N₂O₃
• MW: 302.317010879517
• CID: 6275178
• PubChem ID: 165663421
• Update Time: 2025-05-24

tert-butyl N-{2-amino-2-[4-(difluoromethoxy)phenyl]ethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-amino-2-[4-(difluoromethoxy)phenyl]ethyl}carbamate
• EN300-1878954
• 1270398-33-8

• Inchi： 1S/C14H20F2N2O3/c1-14(2,3)21-13(19)18-8-11(17)9-4-6-10(7-5-9)20-12(15)16/h4-7,11-12H,8,17H2,1-3H3,(H,18,19)
• InChI Key： LXVQHVJNADXRGR-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C(CNC(=O)OC(C)(C)C)N)F

Computed Properties

• Exact Mass: 302.14419883g/mol
• Monoisotopic Mass: 302.14419883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-{2-amino-2-[4-(difluoromethoxy)phenyl]ethyl}carbamate

tert-butyl N-{2-amino-2-[4-(difluoromethoxy)phenyl]ethyl}carbamate (CAS No. 1270398-33-8)

tert-butyl N-{2-amino-2-[4-(difluoromethoxy)phenyl]ethyl}carbamate, with the CAS registry number 1270398-33-8, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which includes a tert-butyl group, an aminoethyl moiety, and a difluoromethoxy-substituted phenyl ring. The combination of these structural elements contributes to its potential as a versatile building block in drug discovery and development.

The molecular structure of this compound is particularly noteworthy due to the presence of the difluoromethoxy group attached to the phenyl ring. This substitution pattern is known to influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Recent studies have highlighted the importance of such substituents in enhancing the bioavailability and stability of drug candidates. The aminoethyl group further adds functionality, potentially enabling interactions with biological targets such as enzymes or receptors.

In terms of synthesis, tert-butyl N-{2-amino-2-[4-(difluoromethoxy)phenyl]ethyl}carbamate can be prepared through a variety of methodologies, including nucleophilic substitution and condensation reactions. Researchers have explored optimized routes to improve yield and purity, leveraging advancements in catalytic systems and reaction conditions. These efforts underscore the compound's value as a key intermediate in organic synthesis.

Recent research has focused on the biological activity of this compound, particularly its potential as an inhibitor of specific enzyme targets. For instance, studies have demonstrated its ability to modulate enzyme activity in vitro, suggesting its role in therapeutic applications. Additionally, computational modeling has been employed to predict its binding affinities and selectivity profiles, providing valuable insights for further optimization.

From an applications perspective, tert-butyl N-{2-amino-2-[4-(difluoromethoxy)phenyl]ethyl}carbamate holds promise in several therapeutic areas. Its structural features make it a candidate for anti-inflammatory agents, where modulation of inflammatory pathways is critical. Furthermore, its potential as an antiviral or anticancer agent is currently under investigation, with early results indicating favorable activity against specific viral strains and cancer cell lines.

In conclusion, tert-butyl N-{2-amino-2-[4-(difluoromethoxy)phenyl]ethyl}carbamate (CAS No. 1270398-33-8) represents a compelling molecule with diverse applications in drug discovery and development. Its unique structure, combined with recent advances in synthetic methods and biological evaluations, positions it as a valuable tool for researchers in the pharmaceutical industry. As ongoing studies continue to unravel its full potential, this compound is likely to play an increasingly important role in the advancement of novel therapeutic interventions.